Cas no 791616-67-6 ((R)-3,3'-Bis(4-nitrophenyl)-5,5',6,6',7,7',8,8'-octahydro-[1,1'-binaphthalene]-2,2'-diol)

• Product Name: (R)-3,3'-Bis(4-nitrophenyl)-5,5',6,6',7,7',8,8'-octahydro-[1,1'-binaphthalene]-2,2'-diol
• CAS No: 791616-67-6
• MF: C₃₂H₂₈N₂O₆
• MW: 536.574528694153
• CID: 4552453
• Update Time: 2025-07-05

(R)-3,3'-Bis(4-nitrophenyl)-5,5',6,6',7,7',8,8'-octahydro-[1,1'-binaphthalene]-2,2'-diol Chemical and Physical Properties

Names and Identifiers

• (R)-5,5',6,6',7,7',8,8'-Octahydro-3,3'-bis(4-nitrophenyl)-[1,1'-binaphthalene]-2,2'-diol
• (R)-3,3'-Bis(4-nitrophenyl)-5,5',6,6',7,7',8,8'-octahydro-[1,1'-binaphthalene]-2,2'-diol
• (S)-3,3'-Bis(4-nitrophenyl)-5,5',6,6',7,7',8,8'-octahydro-[1,1'-binaphthalene]-2,2'-diol
• 3,3'-Bis(4-nitrophenyl)-5,5',6,6',7,7',8,8'-octahydro-[1,1'-binaphthalene]-2,2'-diol
• 3,3′-Bis(4-nitrophenyl)-5,5′,6,6′,7,7′,8,8′-octahydro-[1,1′-binaphthalene]-2,2′-diol

• Inchi： 1S/C32H28N2O6/c35-31-27(19-9-13-23(14-10-19)33(37)38)17-21-5-1-3-7-25(21)29(31)30-26-8-4-2-6-22(26)18-28(32(30)36)20-11-15-24(16-12-20)34(39)40/h9-18,35-36H,1-8H2
• InChI Key： JSESLMBODIOLEW-UHFFFAOYSA-N
• SMILES： OC1C(C2C=CC(=CC=2)[N+](=O)[O-])=CC2CCCCC=2C=1C1=C(C(C2C=CC(=CC=2)[N+](=O)[O-])=CC2CCCCC1=2)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 3
• Complexity: 817
• XLogP3: 8.5
• Topological Polar Surface Area: 132

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes
• Catalysts and Inorganic Chemicals Catalysts

Additional information on (R)-3,3'-Bis(4-nitrophenyl)-5,5',6,6',7,7',8,8'-octahydro-[1,1'-binaphthalene]-2,2'-diol

Comprehensive Overview of (R)-3,3'-Bis(4-nitrophenyl)-5,5',6,6',7,7',8,8'-octahydro-[1,1'-binaphthalene]-2,2'-diol (CAS No. 791616-67-6)

The compound (R)-3,3'-Bis(4-nitrophenyl)-5,5',6,6',7,7',8,8'-octahydro-[1,1'-binaphthalene]-2,2'-diol (CAS No. 791616-67-6) is a highly specialized chiral molecule with significant applications in asymmetric synthesis and catalysis. Its unique binaphthalene backbone, coupled with nitrophenyl substituents, makes it a valuable scaffold for designing enantioselective catalysts. Researchers in the fields of organic chemistry and pharmaceutical development often explore this compound due to its potential in creating optically active intermediates.

In recent years, the demand for chiral auxiliaries and ligands has surged, driven by the growing emphasis on green chemistry and sustainable synthesis. The (R)-enantiomer of this compound is particularly noteworthy for its ability to induce high enantiomeric excess in reactions, a topic frequently searched in academic and industrial forums. Its octahydro-binaphthalene structure provides rigidity and stereochemical control, which are critical for achieving predictable outcomes in asymmetric transformations.

One of the most discussed applications of 791616-67-6 is its role in cross-coupling reactions, a hot topic in synthetic chemistry. Users often search for "efficient chiral ligands for Suzuki-Miyaura coupling" or "nitrophenyl-modified catalysts," highlighting the relevance of this compound. The 4-nitrophenyl groups enhance electron-withdrawing properties, improving reactivity in metal-catalyzed processes. This aligns with the broader trend of optimizing catalyst systems for C-C bond formation, a cornerstone of modern organic synthesis.

Another area of interest is the compound's potential in material science. Its aromatic and aliphatic hybrid structure offers unique photophysical properties, making it a candidate for advanced OLED materials or sensors. Searches like "nitrophenyl-based fluorescent probes" or "binaphthalene derivatives for optoelectronics" reflect this intersection of chemistry and materials engineering. The diol functionality further allows for derivatization, enabling tailored modifications for specific applications.

From a synthetic standpoint, the preparation of (R)-3,3'-Bis(4-nitrophenyl)-5,5',6,6',7,7',8,8'-octahydro-[1,1'-binaphthalene]-2,2'-diol involves multi-step protocols, often starting from binaphthol precursors. Questions like "how to synthesize enantiopure binaphthalene derivatives" or "nitrophenyl introduction methods" are common among chemists. The compound's CAS No. 791616-67-6 serves as a key identifier in chemical databases, ensuring accurate sourcing and literature retrieval.

In conclusion, 791616-67-6 represents a versatile tool in asymmetric synthesis, bridging gaps between academia and industry. Its alignment with trending topics like sustainable catalysis and functional materials ensures continued relevance. For researchers exploring chiral resolution or catalyst design, this compound offers a robust platform for innovation.